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Compound of Interest

Compound Name: GW627368

Cat. No.: B1672473 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GW627368 is a potent and selective antagonist of the prostanoid EP4 receptor, with additional

affinity for the human thromboxane A2 (TP) receptor.[1][2][3][4] It is frequently utilized in

preclinical studies to investigate the role of the EP4 receptor in various physiological and

pathological processes, including inflammation and cancer.[2][3][5] Effective and consistent oral

delivery in mouse models is crucial for such in vivo studies. These application notes provide

detailed protocols for the formulation of GW627368 for oral gavage in mice, ensuring

reproducible and effective administration.

Data Presentation
GW627368 Properties

Property Value Source

Molecular Weight 544.62 g/mol [1][2][3]

Formula C30H28N2O6S [2][3]

In Vitro Solubility
≥ 100 mg/mL in DMSO

(requires sonication)
[1][2]
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Formulation Components
Achieved
Solubility

Recommended
Dosage

Source

Aqueous-Based

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL
As required by

study design
[1][3]

Oil-Based
10% DMSO,

90% Corn Oil
≥ 2.5 mg/mL

As required by

study design
[1][3]

Aqueous

Suspension

GW627368,

Polysorbate

(e.g., Tween 80),

Deionized Water

Suspension 5-15 mg/kg [5]

Experimental Protocols
Protocol 1: Aqueous-Based Formulation for Clear
Solution
This protocol is suitable for studies requiring a clear, homogenous solution for oral

administration.

Materials:

GW627368 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile conical tubes (15 mL or 50 mL)

Pipettes and sterile tips
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Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Calculate Required Volumes: Determine the total volume of formulation needed based on

the number of mice, dosage, and administration volume (typically 5-10 mL/kg).

Weigh GW627368: Accurately weigh the required amount of GW627368 powder and place it

in a sterile conical tube.

Initial Dissolution in DMSO: Add the calculated volume of DMSO (10% of the final volume) to

the tube containing the GW627368 powder. Vortex thoroughly. If needed, use an ultrasonic

bath to ensure complete dissolution.[1][2]

Add PEG300: Add the calculated volume of PEG300 (40% of the final volume) to the DMSO

solution. Vortex until the solution is homogenous.

Add Tween-80: Add the calculated volume of Tween-80 (5% of the final volume). Vortex

thoroughly.

Add Saline: Slowly add the sterile saline (45% of the final volume) to the mixture while

vortexing to prevent precipitation.

Final Homogenization: Continue to vortex until the solution is clear and uniform. If

precipitation occurs, gentle warming (e.g., in a 37°C water bath) and/or sonication can be

used to aid dissolution.[3]

Storage: Once prepared, it is recommended to aliquot the solution and store it at -80°C for

long-term stability (up to 2 years) or -20°C for shorter-term stability (up to 1 year).[3][6] Avoid

repeated freeze-thaw cycles.

Protocol 2: Oil-Based Formulation for Clear Solution
This protocol provides an alternative formulation using corn oil as the vehicle.
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Materials:

GW627368 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Corn oil, sterile

Sterile conical tubes (15 mL or 50 mL)

Pipettes and sterile tips

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Calculate Required Volumes: Determine the total volume of formulation needed.

Weigh GW627368: Accurately weigh the required amount of GW627368 powder and place it

in a sterile conical tube.

Initial Dissolution in DMSO: Add the calculated volume of DMSO (10% of the final volume)

and vortex until the powder is fully dissolved. Sonication can be used if necessary.[1]

Add Corn Oil: Add the calculated volume of corn oil (90% of the final volume) to the DMSO

solution.

Final Homogenization: Vortex the mixture thoroughly until a clear and homogenous solution

is achieved. Gentle warming may assist in this process.

Storage: Store the formulation as described in Protocol 1.

Protocol 3: Aqueous Suspension Formulation
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This protocol is based on a published in vivo study and is suitable when a suspension is

acceptable.[5]

Materials:

GW627368 powder

Polysorbate 80 (Tween-80)

Deionized water, sterile

Sterile conical tubes (15 mL or 50 mL)

Pipettes and sterile tips

Vortex mixer

Homogenizer or sonicator

Procedure:

Prepare Vehicle: Prepare a vehicle solution of polysorbate 80 in deionized water. While the

original study does not specify the concentration, a 0.5% to 1% (v/v) solution is a common

starting point for creating stable suspensions.

Weigh GW627368: Accurately weigh the required amount of GW627368 powder.

Create Suspension: Add a small amount of the vehicle to the powder to create a paste.

Then, gradually add the remaining vehicle while continuously vortexing or homogenizing to

ensure a uniform suspension.

Administration: This formulation should be vortexed immediately before each oral gavage

administration to ensure a consistent dose is delivered.

Storage: Suspensions are generally less stable than solutions. It is recommended to prepare

this formulation fresh before each use.
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Step 1: Preparation

Step 2: Solubilization

Step 3: Vehicle Addition (Aqueous Protocol)

Step 4: Final Homogenization

Step 5: Storage

Weigh GW627368 Powder

Add 10% DMSO

Vortex/Sonicate until Dissolved

Add 40% PEG300

Add 5% Tween-80

Add 45% Saline

Vortex until Clear Solution

Aliquot and Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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